Cas no 2287300-81-4 ([3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287300-81-4
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6284061
• PubChem ID: 137942661
• Update Time: 2025-10-28

[3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-6762216
• [3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• 2287300-81-4
• [3-(4-methoxy-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol

• Inchi： 1S/C14H18O2/c1-10-5-11(16-2)3-4-12(10)14-6-13(7-14,8-14)9-15/h3-5,15H,6-9H2,1-2H3
• InChI Key： SXTGOASTIHXWRQ-UHFFFAOYSA-N
• SMILES： OCC12CC(C3C=CC(=CC=3C)OC)(C1)C2

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on [3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

Introduction to [3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No 2287300-81-4)

The compound [3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol, identified by the CAS registry number 2287300-81-4, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a bicyclo[bicyclo[bicyclo][bicyclo][bicyclo]pentane] framework with a methoxyphenyl group and a methanol substituent.

The synthesis of [3-(4-Methoxy-methoxy-methylphenyl)-bicyclo[bicyclo][bicyclo][bicyclo]pentanyl]_^methanol involves a series of carefully controlled chemical reactions, including Friedel-Crafts alkylation and subsequent functional group transformations. The stability of the bicyclic structure makes this compound highly resistant to degradation under standard laboratory conditions, which is advantageous for its use in various chemical processes.

Recent studies have highlighted the potential of this compound in the field of pharmacology, particularly in its ability to modulate cellular signaling pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The presence of the methoxy group on the phenyl ring has been shown to enhance the compound's ability to cross the blood-brain barrier, making it a promising candidate for drug delivery systems targeting central nervous system disorders.

In addition to its pharmacological applications, [3-(4-Methoxy-methyl-phenyl)-bicyclo[^bicyclo][sup>bicyclo]pentanyl]_^methanol has demonstrated remarkable antioxidant properties, which could be exploited in the development of new cosmetic ingredients aimed at combating oxidative stress and skin aging.

The versatility of this compound is further evidenced by its use as a chiral auxiliary in asymmetric synthesis, where it facilitates the construction of complex molecular architectures with high enantioselectivity. This application underscores its importance in organic chemistry as a valuable tool for synthesizing biologically active compounds.

In conclusion, [3-(4-Methoxy-^methyl-phenyl)-^bicyclo[^bicyclo][^{bicycl o} ]pentanyl]_^methanol (CAS No 2287300-81-4) stands out as a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure, coupled with its versatile chemical properties, positions it as a key player in advancing research and development in fields ranging from pharmacology to materials science.